2H-Benzimidazol-2-one, 6-chloro-1-(cyclohexylmethyl)-1,3-dihydro-

• CAS No.: 161469-17-6
• Molecular Formula: C14H17ClN2O
• Molecular Weight: 264.75 g/mol
• IUPAC Name: 5-chloro-3-(cyclohexylmethyl)-1H-benzimidazol-2-one
• InChI: InChI=1S/C14H17ClN2O/c15-11-6-7-12-13(8-11)17(14(18)16-12)9-10-4-2-1-3-5-10/h6-8,10H,1-5,9H2,(H,16,18)
• InChI Key: MCNHWLILAIRSOX-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)CN2C3=C(C=CC(=C3)Cl)NC2=O

Description

2H-Benzimidazol-2-one, 6-chloro-1-(cyclohexylmethyl)-1,3-dihydro- is a useful research compound. Its molecular formula is C14H17ClN2O and its molecular weight is 264.75 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 7.2 g of the compound obtained in step B) and 6.7 g of 1,1'-carbonyldiimidazole in 100 ml of acetonitrile is refluxed for 5 minutes. The solvent is evaporated off under vacuum, the residue is taken up with water, extracted with DCM, washed with a saturated solution of NaHCO3 and dried over Na2SO4 and the solvent is evaporated off under vacuum. The residue is chromatographed on silica using a DCM/MeOH mixture (95/5; v/v) as the eluent to give 5.6 g of the expected product. M.p.=173° C.